N-(4-chloro-2-methylphenyl)-4-[(2,4-dichlorophenyl)oxy]butanamide

• Molecular Formula: C17H16Cl3NO2
• Molecular Weight: 372.7 g/mol
• IUPAC Name: N-(4-chloro-2-methylphenyl)-4-(2,4-dichlorophenoxy)butanamide
• InChI: InChI=1S/C17H16Cl3NO2/c1-11-9-12(18)4-6-15(11)21-17(22)3-2-8-23-16-7-5-13(19)10-14(16)20/h4-7,9-10H,2-3,8H2,1H3,(H,21,22)
• InChI Key: GPWCZEPSOYPSES-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)Cl)NC(=O)CCCOC2=C(C=C(C=C2)Cl)Cl

Description

N-(4-chloro-2-methylphenyl)-4-[(2,4-dichlorophenyl)oxy]butanamide, also known as MK-677 or Ibutamoren, is a non-peptide growth hormone secretagogue. It is a selective agonist of the ghrelin receptor and has been shown to increase the secretion of growth hormone and insulin-like growth factor-1 (IGF-1). MK-677 has gained attention in the scientific community due to its potential therapeutic applications in a variety of fields.

Mechanism of Action

N-(4-chloro-2-methylphenyl)-4-[(2,4-dichlorophenyl)oxy]butanamide works by binding to the ghrelin receptor, which is primarily located in the hypothalamus. This binding stimulates the release of growth hormone from the pituitary gland, leading to increased levels of growth hormone and IGF-1 in the body. N-(4-chloro-2-methylphenyl)-4-[(2,4-dichlorophenyl)oxy]butanamide has also been shown to increase appetite, which may contribute to its effects on body composition.
Biochemical and Physiological Effects:
In addition to its effects on growth hormone and IGF-1 levels, N-(4-chloro-2-methylphenyl)-4-[(2,4-dichlorophenyl)oxy]butanamide has been shown to have other biochemical and physiological effects. These include increased insulin sensitivity, improved lipid profile, and decreased inflammation. N-(4-chloro-2-methylphenyl)-4-[(2,4-dichlorophenyl)oxy]butanamide has also been shown to improve bone density and muscle mass in animal models.

Advantages and Limitations for Lab Experiments

N-(4-chloro-2-methylphenyl)-4-[(2,4-dichlorophenyl)oxy]butanamide has several advantages for use in laboratory experiments. It is a non-peptide compound, which makes it easier to synthesize and administer than peptides. It also has a long half-life, which allows for once-daily dosing. However, N-(4-chloro-2-methylphenyl)-4-[(2,4-dichlorophenyl)oxy]butanamide has some limitations as well. It can be expensive to synthesize, and its effects on growth hormone and IGF-1 levels can vary depending on the individual.

Future Directions

There are several potential future directions for research on N-(4-chloro-2-methylphenyl)-4-[(2,4-dichlorophenyl)oxy]butanamide. One area of interest is its potential therapeutic applications in conditions such as osteoporosis, muscle wasting, and growth hormone deficiency. Another area of interest is its effects on cognitive function and sleep quality. Additionally, there is ongoing research on the safety and long-term effects of N-(4-chloro-2-methylphenyl)-4-[(2,4-dichlorophenyl)oxy]butanamide use. Overall, N-(4-chloro-2-methylphenyl)-4-[(2,4-dichlorophenyl)oxy]butanamide has shown promise as a potential therapeutic agent, and further research is needed to fully understand its effects and applications.

Synthesis Methods

The synthesis of N-(4-chloro-2-methylphenyl)-4-[(2,4-dichlorophenyl)oxy]butanamide involves several steps, including the reaction of 4-chloro-2-methylphenylamine with 2,4-dichlorobenzylbromide to form a secondary amine. The resulting amine is then reacted with butyric anhydride to form the final product, N-(4-chloro-2-methylphenyl)-4-[(2,4-dichlorophenyl)oxy]butanamide. The synthesis of N-(4-chloro-2-methylphenyl)-4-[(2,4-dichlorophenyl)oxy]butanamide has been optimized over time to improve yield and purity.

Scientific Research Applications

N-(4-chloro-2-methylphenyl)-4-[(2,4-dichlorophenyl)oxy]butanamide has been extensively studied in both animal and human models. In animal studies, N-(4-chloro-2-methylphenyl)-4-[(2,4-dichlorophenyl)oxy]butanamide has been shown to increase the secretion of growth hormone and IGF-1, leading to increased lean body mass and bone density. In human studies, N-(4-chloro-2-methylphenyl)-4-[(2,4-dichlorophenyl)oxy]butanamide has been shown to increase growth hormone and IGF-1 levels, as well as improve sleep quality and cognitive function. N-(4-chloro-2-methylphenyl)-4-[(2,4-dichlorophenyl)oxy]butanamide has also been studied for its potential therapeutic applications in conditions such as osteoporosis, muscle wasting, and growth hormone deficiency.